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Introduction

TVB-3166 is a potent, selective, and reversible small-molecule inhibitor of Fatty Acid Synthase

(FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of fatty acids, a metabolic

pathway often upregulated in cancer cells to support rapid proliferation and survival.[2][4]

Inhibition of FASN by TVB-3166 has been shown to induce apoptosis in tumor cells, disrupt

lipid raft architecture, and modulate critical signaling pathways, including PI3K-AKT-mTOR and

β-catenin.[4][5] These application notes provide detailed protocols for in vitro assays to

evaluate the efficacy and mechanism of action of TVB-3166.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of TVB-3166 activity from in

vitro studies.
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Parameter Value
Cell Line/Assay
Condition

Reference

Biochemical FASN

Inhibition (IC50)
42 nM

Cell-free biochemical

assay
[1][2][3]

Cellular Palmitate

Synthesis Inhibition

(IC50)

81 nM Cellular assay [2][3]

Cell Viability Inhibition

(IC50)
0.10 µM

CALU-6 non-small-cell

lung tumor cells
[3][6]

Effective Dose Range

in Cellular Assays
20 - 200 nM

Dose-dependent

effects observed
[2][4][6]

Signaling Pathway Affected by TVB-3166
FASN is a critical enzyme in the synthesis of palmitate, a precursor for more complex lipids.

These lipids are essential for membrane formation, energy storage, and protein modification

(e.g., palmitoylation). In cancer cells, elevated FASN activity supports the high demand for

these building blocks. TVB-3166 inhibits FASN, leading to a depletion of palmitate and

downstream effects on cellular signaling and survival.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.selleckchem.com/products/tvb-3166.html
https://www.cancer-research-network.com/2019/11/01/tvb-3166-is-an-orally-active-and-selective-fasn-inhibitor/
https://www.medchemexpress.com/tvb-3166.html
https://www.cancer-research-network.com/2019/11/01/tvb-3166-is-an-orally-active-and-selective-fasn-inhibitor/
https://www.medchemexpress.com/tvb-3166.html
https://www.medchemexpress.com/tvb-3166.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4563160/
https://www.cancer-research-network.com/2019/11/01/tvb-3166-is-an-orally-active-and-selective-fasn-inhibitor/
https://pubmed.ncbi.nlm.nih.gov/26425687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4563160/
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Signaling

FASN-Mediated Synthesis

Downstream Cellular Processes

Growth Factors

Receptor Tyrosine
Kinases (RTK)

PI3K-AKT-mTOR
Pathway MAPK Pathway

Fatty Acid Synthase
(FASN)

Upregulates Upregulates

Acetyl-CoA Malonyl-CoA NADPH

Palmitate

Lipid Raft
Architecture

Protein
Palmitoylation

β-catenin
Signaling

Cell Growth &
Proliferation

Apoptosis

TVB-3166

Inhibits

Induces

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation

Treatment

Assay

Data Analysis

Seed cells in
96-well plates

Add serial dilutions
of TVB-3166

Incubate for 7 days

Add CellTiter-Glo®
reagent

Incubate at room
temperature

Measure luminescence

Calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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